N,N-dimethyl-2-(2-methylpiperidin-1-yl)acetamide

• IUPAC Name: N,N-dimethyl-2-(2-methylpiperidin-1-yl)acetamide
• InChI: InChI=1S/C10H20N2O/c1-9-6-4-5-7-12(9)8-10(13)11(2)3/h9H,4-8H2,1-3H3
• InChI Key: ASZORCMRTYJNPV-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCCN1CC(=O)N(C)C
• Molecular Formula: C10H20N2O
• Molecular Weight: 184.28 g/mol

Description

N,N-dimethyl-2-(2-methylpiperidin-1-yl)acetamide, also known as DMMPA, is a chemical compound that has been the subject of scientific research due to its potential use as a pharmaceutical drug. DMMPA is a member of the piperidine family of compounds and has a unique chemical structure that makes it an interesting target for drug development.

Mechanism of Action

N,N-dimethyl-2-(2-methylpiperidin-1-yl)acetamide's mechanism of action involves binding to sigma-1 receptors and modulating their activity. This can lead to changes in the activity of other neurotransmitter systems in the brain, including the dopamine and serotonin systems. N,N-dimethyl-2-(2-methylpiperidin-1-yl)acetamide has also been shown to have antioxidant properties, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
Studies have shown that N,N-dimethyl-2-(2-methylpiperidin-1-yl)acetamide can have a variety of biochemical and physiological effects, including reducing pain perception, improving memory, and regulating mood. N,N-dimethyl-2-(2-methylpiperidin-1-yl)acetamide has also been shown to have neuroprotective effects, which may make it a potential treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's.

Advantages and Limitations for Lab Experiments

N,N-dimethyl-2-(2-methylpiperidin-1-yl)acetamide has several advantages for use in lab experiments, including its ability to selectively bind to sigma-1 receptors and its neuroprotective properties. However, there are also limitations to its use, including its potential toxicity and the need for further research to fully understand its effects.

Future Directions

There are several future directions for research on N,N-dimethyl-2-(2-methylpiperidin-1-yl)acetamide, including further studies on its mechanism of action and its potential use as a treatment for neurodegenerative diseases. Other potential areas of research include the development of new compounds based on N,N-dimethyl-2-(2-methylpiperidin-1-yl)acetamide's structure and the exploration of its potential use in other areas of medicine, such as pain management and mood disorders.

Synthesis Methods

N,N-dimethyl-2-(2-methylpiperidin-1-yl)acetamide can be synthesized using a variety of methods, including the reaction of 2-methylpiperidine with N,N-dimethylacetyl chloride in the presence of a base such as triethylamine. Other methods include the reaction of 2-methylpiperidine with N,N-dimethylacetoacetamide in the presence of a base such as sodium methoxide.

Scientific Research Applications

N,N-dimethyl-2-(2-methylpiperidin-1-yl)acetamide has been studied for its potential use as a pharmaceutical drug due to its ability to interact with certain receptors in the brain. Specifically, N,N-dimethyl-2-(2-methylpiperidin-1-yl)acetamide has been shown to bind to sigma-1 receptors, which are involved in a variety of physiological processes including pain perception, memory, and mood regulation.